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Compound of Interest

Compound Name:
3-Hydroxyadamantan-1-yl

methacrylate

Cat. No.: B038664 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper disposal of 3-Hydroxyadamantan-1-yl methacrylate. Adherence to these

procedures is essential for ensuring laboratory safety and environmental protection. This guide

is intended for researchers, scientists, and drug development professionals familiar with

handling chemical reagents.

Essential Safety and Handling Overview
3-Hydroxyadamantan-1-yl methacrylate is a specialized methacrylate monomer. While

specific toxicity data is limited, it should be handled with the same precautions as other acrylate

and methacrylate compounds, which are known to be skin and eye irritants and potential

sensitizers. The primary hazards are associated with its reactivity and potential for uncontrolled

polymerization. Therefore, proper disposal is not merely a recommendation but a critical safety

requirement.

Quantitative Data Summary
For quick reference, the following table summarizes key physical, chemical, and safety data for

3-Hydroxyadamantan-1-yl methacrylate and general safety parameters for methacrylates.
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Property Value Source/Note

Chemical Formula C₁₄H₂₀O₃ ChemBK[1]

Molecular Weight 236.31 g/mol ChemicalBook

Appearance
White to almost white powder

or crystal
ChemicalBook[2]

Melting Point 89.0 to 93.0 °C Echemi

Boiling Point 329 °C Echemi[3]

Density 1.17 g/cm³ Echemi[3]

Flash Point 133 °C Chemsrc[4]

Vapor Pressure 0.0±1.6 mmHg at 25°C Chemsrc[4]

Solubility Soluble in Methanol ChemicalBook[2]

OSHA PEL (General

Methacrylates)

100 ppm (8-hour TWA) for

Methyl Methacrylate
NJ.gov[5]

NFPA 704 Rating (for Methyl

Methacrylate)

Health: 2, Flammability: 3,

Instability: 2
CAMEO Chemicals[6]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the approved procedure for the disposal of 3-Hydroxyadamantan-1-yl
methacrylate.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Gloves: Wear nitrile gloves. For prolonged contact, consider double-gloving.

Eye Protection: Chemical safety goggles are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.
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Ventilation: All handling and preparation for disposal must be conducted in a certified

chemical fume hood.

2. Waste Segregation and Collection:

Unused/Excess Monomer:

Do NOT pour down the drain or dispose of in regular trash.

Collect in a designated, labeled, and sealed hazardous waste container. The container

should be made of a compatible material (e.g., amber glass or a chemically resistant

polymer).

The label must clearly state "Hazardous Waste: 3-Hydroxyadamantan-1-yl
Methacrylate".

Contaminated Materials:

All items that have come into contact with the monomer (e.g., gloves, pipette tips,

absorbent paper) must be considered hazardous waste.

Collect these materials in a separate, sealed, and clearly labeled plastic bag or container.

3. Stabilization (If Necessary):

Methacrylates can polymerize, sometimes violently, especially if exposed to heat, light, or

contaminants.

If the waste monomer will be stored for an extended period before pickup, consult with your

institution's Environmental Health and Safety (EHS) office about the need for and procedure

for adding an inhibitor.

4. Storage Pending Disposal:

Store the sealed hazardous waste containers in a cool, dark, and well-ventilated area

designated for hazardous waste storage.
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Ensure the storage area is away from heat sources, direct sunlight, and incompatible

materials (e.g., strong oxidizing agents, acids, and bases).

5. Final Disposal:

Arrange for pickup and disposal through your institution's certified hazardous waste

management program.

The recommended method of disposal for methacrylate compounds is incineration in a

licensed hazardous waste incinerator.[7] This ensures the complete destruction of the

compound.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxyadamantan-1-yl methacrylate.
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Start: Handling 3-Hydroxyadamantan-1-yl Methacrylate
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Caption: Workflow for the safe disposal of 3-Hydroxyadamantan-1-yl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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